(E)-Bis(3,5-dimethylhexan-3-yl)diazene

• CAS No.: 53867-47-3
• Molecular Formula: C16H34N2
• Molecular Weight: 254.45 g/mol
• IUPAC Name: bis(3,5-dimethylhexan-3-yl)diazene
• InChI: InChI=1S/C16H34N2/c1-9-15(7,11-13(3)4)17-18-16(8,10-2)12-14(5)6/h13-14H,9-12H2,1-8H3
• InChI Key: SLEWVDLSJKQTAJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(CC(C)C)N=NC(C)(CC)CC(C)C

Description

(E)-Bis(3,5-dimethylhexan-3-yl)diazene is a symmetric azo compound characterized by a central diazene (N=N) group flanked by two identical 3,5-dimethylhexan-3-yl substituents in the E (trans) configuration. The branched alkyl chains confer steric bulk, influencing its conformational stability, solubility, and intermolecular interactions. Azo compounds like this are of interest due to their applications in polymer chemistry, photoresponsive materials, and catalysis. The E isomer is typically favored over the Z (cis) isomer in sterically hindered environments, as the trans arrangement minimizes steric clashes between substituents .

Comparison with Similar Compounds

To contextualize the properties of (E)-Bis(3,5-dimethylhexan-3-yl)diazene, we compare it with three structurally related azo compounds:

Structural and Electronic Comparisons

The table below summarizes key parameters derived from CSD entries and computational studies:

Compound	N=N Bond Length (Å)	Dihedral Angle (°)	Thermal Motion (Ų)	Substituent Bulk (van der Waals vol., ų)
(E)-Bis(3,5-dimethylhexan-3-yl)diazene	~1.24 (estimated)	180	~0.05 (predicted)	150
(E)-Bis(tert-butyl)diazene	1.25	180	0.06	130
(E)-Bis(cyclohexyl)diazene	1.23	175–180	0.08	140
(Z)-Bis(2-methylpropyl)diazene	1.26	0–10	0.12	120

Key Observations :

• N=N Bond Length : The N=N bond in (E)-Bis(3,5-dimethylhexan-3-yl)diazene is expected to align with the range observed in sterically hindered azo compounds (~1.24–1.26 Å). Increased substituent bulk correlates with slight elongation due to steric strain .
• Dihedral Angle: The E configuration enforces a near-planar geometry (dihedral angle ~180°), minimizing steric repulsion. This contrasts sharply with Z isomers, which exhibit significant non-planarity .
• Thermal Motion : Bulky substituents reduce thermal motion in crystal lattices. The compound’s low predicted thermal parameter (~0.05 Ų) suggests rigid packing, comparable to (E)-Bis(tert-butyl)diazene .

Substituent Effects on Stability and Reactivity

• Solubility: Branched alkyl chains improve solubility in nonpolar solvents relative to aryl-substituted azo compounds (e.g., azobenzenes).

Crystallographic Trends

Analysis of CSD entries reveals that bulky E-configured azo compounds predominantly adopt monoclinic or orthorhombic crystal systems. Their unit cell parameters (e.g., a = 10–12 Å, b = 8–10 Å) reflect the spatial demands of substituents . Refinement using SHELXL typically achieves R-factors below 5% for such structures, underscoring the precision of modern crystallographic tools .